Cas no 100108-61-0 (2,6-Pyrazinedimethanethiol)

• Product Name: 2,6-Pyrazinedimethanethiol
• CAS No: 100108-61-0
• MF: C₆H₈N₂S₂
• MW: 172.271118164063
• CID: 3547242
• Update Time: 2025-04-22

2,6-Pyrazinedimethanethiol Chemical and Physical Properties

Names and Identifiers

• 2,6-Pyrazinedimethanethiol

• Inchi： 1S/C6H8N2S2/c9-3-5-1-7-2-6(4-10)8-5/h1-2,9-10H,3-4H2
• InChI Key： LFVSYBKUISXFBQ-UHFFFAOYSA-N
• SMILES： C1(CS)=NC(CS)=CN=C1

Computed Properties

• Exact Mass: 172.012891g/mol
• Monoisotopic Mass: 172.012891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 89.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 172.3g/mol
• XLogP3: 0
• Topological Polar Surface Area: 27.8Ų